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Compound of Interest

Compound Name: Dowex 50

Cat. No.: B083139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

Dowex® 50 resin, a strongly acidic cation exchange resin. This document delves into the

fundamental characteristics of the resin, including its chemical structure, ion exchange

capacity, selectivity, and stability. Detailed experimental protocols for key property analyses are

provided, and quantitative data is summarized for ease of comparison.

Core Chemical Properties of Dowex® 50 Resin
Dowex® 50 is a strong acid cation exchange resin composed of a cross-linked polystyrene

backbone with sulfonic acid functional groups (-SO₃H).[1] The degree of cross-linking, typically

with divinylbenzene (DVB), is a critical parameter that significantly influences the resin's

properties. Common cross-linking percentages for Dowex® 50 are 2%, 4%, and 8% DVB.

The sulfonic acid functional groups are strong acids, making the resin effective over a wide pH

range.[1] The fundamental ion exchange reaction can be represented as:

R-SO₃⁻H⁺ + M⁺ ⇌ R-SO₃⁻M⁺ + H⁺

Where 'R' represents the polystyrene-divinylbenzene matrix and 'M⁺' is a cation in solution.

Below is a diagram illustrating the fundamental structure of Dowex® 50 resin.
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Figure 1: Simplified structure of Dowex® 50 resin.

Ion Exchange Capacity
The ion exchange capacity is a measure of the quantity of ions that the resin can exchange. It

is typically expressed in milliequivalents per gram of dry resin (meq/g) or milliequivalents per

milliliter of wet resin (meq/mL). The total exchange capacity is influenced by the degree of

cross-linking.
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Dowex® 50 Variant
Cross-linking (%
DVB)

Total Exchange
Capacity (eq/L)

Moisture Content
(%)

Dowex® 50WX2 2% ≥ 0.6 74 - 82

Dowex® 50WX4 4% ≥ 1.1 64 - 72

Dowex® 50WX8 8% ≥ 1.7 50 - 58

Table 1: Quantitative properties of different Dowex® 50 variants.

Selectivity
Dowex® 50 resin exhibits selectivity for different cations, which is its preference for one ion

over another. This selectivity is influenced by factors such as the ionic charge and the hydrated

radius of the ions. Generally, the resin shows a higher affinity for ions with a higher charge and

a smaller hydrated radius. The selectivity also increases with a higher degree of cross-linking.

The general selectivity order for some common cations on Dowex® 50 is:

Ba²⁺ > Sr²⁺ > Ca²⁺ > Mg²⁺ > Cs⁺ > Rb⁺ > K⁺ > Na⁺ > H⁺ > Li⁺

Ion
Selectivity Coefficient (vs. H⁺) on Dowex®
50W-X8

Li⁺ 0.8

Na⁺ 1.5

K⁺ 2.5

Rb⁺ 2.6

Cs⁺ 2.7

Mg²⁺ 2.9

Ca²⁺ 4.2

Sr²⁺ 5.2

Ba²⁺ 8.7
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Table 2: Selectivity coefficients for various cations on Dowex® 50W-X8 relative to the hydrogen

ion.

Stability
Dowex® 50 resin exhibits good thermal, chemical, and physical stability.

Thermal Stability: It is stable up to approximately 120°C in the H⁺ and Na⁺ forms.

Chemical Stability: The resin is resistant to dilute acids, bases, and most common organic

solvents. However, it is susceptible to degradation by strong oxidizing agents.

Physical Stability: The resin beads are physically robust, although excessive mechanical

stress can lead to fragmentation. The degree of swelling and shrinking during ion exchange

cycles is influenced by the cross-linking; higher cross-linking leads to lower volume changes.

Experimental Protocols
Determination of Total Ion Exchange Capacity (Titration
Method)
This protocol outlines the determination of the total ion exchange capacity of Dowex® 50 resin

in the hydrogen form. The method is based on the principle of exchanging the hydrogen ions

on the resin with sodium ions from a neutral salt solution, followed by titration of the released

acid.[2][3]

Materials:

Dowex® 50 resin (H⁺ form)

1 M Sodium Chloride (NaCl) solution

0.1 M Sodium Hydroxide (NaOH) solution, standardized

Phenolphthalein indicator

Deionized water
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Glass chromatography column

Burette, beaker, Erlenmeyer flask

Procedure:

Resin Preparation: Accurately weigh approximately 1.0 g of the air-dried resin and record the

mass.

Column Packing: Prepare a slurry of the weighed resin in deionized water and pour it into a

glass chromatography column plugged with glass wool at the bottom. Allow the resin to

settle, ensuring there are no air bubbles in the column.

Ion Exchange: Pass 50 mL of 1 M NaCl solution through the resin column at a flow rate of

approximately 2-3 mL/minute. This will displace the H⁺ ions on the resin with Na⁺ ions.

Eluate Collection: Collect the eluate from the column in a clean 250 mL Erlenmeyer flask.

Washing: Wash the column with several portions of deionized water until the eluate is

neutral. Collect all the washings in the same Erlenmeyer flask.

Titration: Add 2-3 drops of phenolphthalein indicator to the collected eluate and titrate with

standardized 0.1 M NaOH solution until a persistent pink endpoint is observed.

Calculation: The total ion exchange capacity in meq/g of dry resin is calculated using the

following formula:

Capacity (meq/g) = (V × M) / W

Where:

V = Volume of NaOH used in the titration (mL)

M = Molarity of the NaOH solution (mol/L)

W = Weight of the dry resin (g)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 11119-67-8: Dowex 50W-X8 | CymitQuimica [cymitquimica.com]

2. researchgate.net [researchgate.net]

3. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Dowex® 50 Resin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083139#chemical-properties-of-dowex-50-resin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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